N-((1-ethylpyrrolidin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[(1-ethylpyrrolidin-2-yl)methyl]-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C23H30N4O4/c1-2-25-9-5-6-17(25)14-24-23(30)22(29)19-15-27(20-8-4-3-7-18(19)20)16-21(28)26-10-12-31-13-11-26/h3-4,7-8,15,17H,2,5-6,9-14,16H2,1H3,(H,24,30)
• InChI Key: NPZKXLBZMSFXQD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C23H30N4O4
• Molecular Weight: 426.5 g/mol

Description

N-((1-ethylpyrrolidin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C23H30N4O4 and its molecular weight is 426.517. The purity is usually 95%.
BenchChem offers high-quality N-((1-ethylpyrrolidin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-ethylpyrrolidin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Agents

N-((1-ethylpyrrolidin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide derivatives have shown promise as broad-spectrum antifungal agents. Research highlights the fungicidal properties of 2-(2-oxo-morpholin-3-yl)-acetamide derivatives against Candida and Aspergillus species. Developmental efforts have led to compounds with improved plasmatic stability and broad antifungal activity, including against molds and dermatophytes, showcasing potential in systemic Candida albicans infection models (Bardiot et al., 2015).

Crystal Structure Studies

The crystal structures of compounds related to N-((1-ethylpyrrolidin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide have been explored. For example, studies have detailed the crystal structures of two (oxothiazolidin-2-ylidene)acetamides, providing insights into their chemical behavior and potential for further pharmaceutical development (Galushchinskiy et al., 2017).

Molecular and Crystal Structure Analysis

Investigations into the transamination of cyanothioacetamide with morpholine have yielded compounds like 3-(morpholin-1-yl)-3-thioxopropanenitrile and 3-(morpholin-1-yl)-3-thioxopropanethioamide. The molecular and crystal structures of these compounds were analyzed through X-ray diffraction, providing a foundation for synthesizing novel derivatives with potential therapeutic applications (Dyachenko et al., 2012).

Antibacterial Activity

Research into N-((1-ethylpyrrolidin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide derivatives has also extended into antibacterial applications. One study synthesized novel derivatives and evaluated their in vitro anti-tuberculosis activity, demonstrating the compounds' effectiveness against bacterial infections (Bai et al., 2011).